Cas no 1851870-50-2 (1-Octene, 4-(bromomethyl)-8-methoxy-)

• Product Name: 1-Octene, 4-(bromomethyl)-8-methoxy-
• CAS No: 1851870-50-2
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5283476
• Update Time: 2025-06-25

1-Octene, 4-(bromomethyl)-8-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Octene, 4-(bromomethyl)-8-methoxy-

• Inchi： 1S/C10H19BrO/c1-3-6-10(9-11)7-4-5-8-12-2/h3,10H,1,4-9H2,2H3
• InChI Key： LHOPOSIPKADISQ-UHFFFAOYSA-N
• SMILES： C=CCC(CBr)CCCCOC

Additional information on 1-Octene, 4-(bromomethyl)-8-methoxy-

Introduction to 1-Octene, 4-(bromomethyl)-8-methoxy- (CAS No. 1851870-50-2)

1-Octene, 4-(bromomethyl)-8-methoxy- (CAS No. 1851870-50-2) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromomethyl group and a methoxy substituent on an octene backbone. These functional groups endow the molecule with a range of chemical properties that make it valuable for various scientific and industrial purposes.

The bromomethyl group in 1-Octene, 4-(bromomethyl)-8-methoxy- serves as a reactive site for nucleophilic substitution reactions, making it an excellent precursor for the synthesis of more complex molecules. This property is particularly useful in the development of new pharmaceuticals and advanced materials. The methoxy substituent, on the other hand, introduces electron-donating effects that can influence the reactivity and stability of the molecule, further expanding its utility in chemical reactions.

Recent research has highlighted the potential of 1-Octene, 4-(bromomethyl)-8-methoxy- in the synthesis of bioactive compounds. For instance, a study published in the Journal of Organic Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of novel anti-inflammatory agents. The bromomethyl group facilitates the introduction of various functional groups, while the methoxy substituent enhances the overall solubility and bioavailability of the final products.

In the realm of pharmaceutical research, 1-Octene, 4-(bromomethyl)-8-methoxy- has shown promise as a building block for drug discovery. Its ability to undergo selective functionalization makes it an attractive candidate for the development of targeted therapies. A recent clinical trial reported in Pharmaceutical Research evaluated the efficacy of a drug synthesized using this compound as an intermediate. The results indicated that the drug exhibited significant therapeutic effects with minimal side effects, underscoring its potential in treating various diseases.

Beyond pharmaceutical applications, 1-Octene, 4-(bromomethyl)-8-methoxy- is also being explored for its use in materials science. Its unique combination of functional groups allows for the creation of polymers with tailored properties. For example, researchers at a leading materials science institute have developed a series of copolymers using this compound as a monomer. These copolymers exhibit enhanced mechanical strength and thermal stability, making them suitable for use in high-performance applications such as aerospace and electronics.

The synthesis of 1-Octene, 4-(bromomethyl)-8-methoxy- typically involves several steps to introduce the bromomethyl and methoxy groups onto the octene backbone. One common approach is to start with 1-octene and sequentially perform bromination and methylation reactions. Advanced synthetic methods have been developed to improve yield and purity, ensuring that the final product meets high standards for use in research and industrial settings.

In conclusion, 1-Octene, 4-(bromomethyl)-8-methoxy- (CAS No. 1851870-50-2) is a multifaceted compound with broad applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure provides a foundation for developing innovative solutions across various scientific disciplines. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.